Cas no 361468-00-0 (N-(2-chlorophenyl)-4-phenylquinazolin-2-amine)

• Product Name: N-(2-chlorophenyl)-4-phenylquinazolin-2-amine
• CAS No: 361468-00-0
• MF: C₂₀H₁₄ClN₃
• MW: 331.798263072968
• CID: 5835813
• PubChem ID: 782173
• Update Time: 2025-05-23

N-(2-chlorophenyl)-4-phenylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-phenylquinazolin-2-amine
• 2-Quinazolinamine, N-(2-chlorophenyl)-4-phenyl-
• Z57380562
• F0333-0012
• AKOS000638572
• 361468-00-0
• SR-01000420373-1
• SR-01000420373

• Inchi： 1S/C20H14ClN3/c21-16-11-5-7-13-18(16)23-20-22-17-12-6-4-10-15(17)19(24-20)14-8-2-1-3-9-14/h1-13H,(H,22,23,24)
• InChI Key： HTHZLCZLIHIAOS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(C2=CC=CC=C2)N=C1NC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 331.0876252g/mol
• Monoisotopic Mass: 331.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 518.4±52.0 °C(Predicted)
• pka: 4.71±0.30(Predicted)

Additional information on N-(2-chlorophenyl)-4-phenylquinazolin-2-amine

Comprehensive Overview of N-(2-chlorophenyl)-4-phenylquinazolin-2-amine (CAS No. 361468-00-0): Properties, Applications, and Research Insights

N-(2-chlorophenyl)-4-phenylquinazolin-2-amine (CAS No. 361468-00-0) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique chlorophenyl and phenylquinazoline moieties, exhibits intriguing chemical properties that make it a subject of interest for drug discovery and organic synthesis. The molecular structure combines a quinazoline core with a 2-chlorophenyl substituent, offering potential for diverse interactions in biological systems.

Recent studies highlight the role of N-(2-chlorophenyl)-4-phenylquinazolin-2-amine in modulating protein-protein interactions, particularly in oncology research. Scientists are exploring its potential as a kinase inhibitor scaffold, with computational models suggesting affinity for EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor) pathways. These findings align with growing public interest in targeted cancer therapies and precision medicine approaches, as evidenced by increasing search trends for "small molecule inhibitors" and "personalized treatment options."

The synthesis of CAS 361468-00-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers emphasize the importance of purity optimization for biological applications, with HPLC and mass spectrometry being critical for quality control. This aligns with industry demands for high-purity research chemicals, a frequently searched term among pharmaceutical professionals and academic researchers.

Beyond biomedical applications, N-(2-chlorophenyl)quinazolinamine derivatives show promise in materials science. Their π-conjugated systems and electron-deficient quinazoline rings make them candidates for organic semiconductors and light-emitting materials. This connects with current interests in flexible electronics and energy-efficient displays, topics frequently discussed in materials science forums and patent filings.

Analytical characterization of 361468-00-0 reveals distinct UV-Vis absorption peaks between 280-350 nm, valuable for quality assessment. The compound's solubility profile (soluble in DMSO, DMF; sparingly soluble in ethanol) informs formulation strategies, addressing common researcher queries about compound solubility and vehicle selection for biological assays.

Safety evaluations of N-(2-chlorophenyl)-4-phenylquinazolin-2-amine follow standard laboratory protocols, with proper PPE (Personal Protective Equipment) recommended during handling. While not classified as hazardous under normal conditions, researchers increasingly search for green chemistry alternatives and sustainable synthesis methods, reflecting broader environmental concerns in chemical research.

The patent landscape shows growing interest in quinazoline-based compounds, with 361468-00-0 appearing in several applications for kinase modulation and signal transduction inhibition. This correlates with search trends for "novel therapeutic scaffolds" and "intellectual property in drug discovery," highlighting the compound's commercial potential.

Future research directions for CAS 361468-00-0 may explore its structure-activity relationships through systematic SAR studies, particularly regarding the chlorophenyl substitution pattern. Such investigations would address frequent queries about "molecular optimization strategies" while contributing to rational drug design paradigms.